Cas no 1369017-00-4 ((3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine)
1369017-00-4 structure
Product Name:(3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine
CAS No:1369017-00-4
MF:C10H10ClN3O
MW:223.658900737762
CID:1242494
PubChem ID:77230759
Update Time:2025-04-20
(3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine
- DA-11325
- 1,2,4-Oxadiazole-5-methanamine, 3-(4-chloro-2-methylphenyl)-
- 1-[3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine
- A898515
- [3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine
- 1369017-00-4
-
- Inchi: 1S/C10H10ClN3O/c1-6-4-7(11)2-3-8(6)10-13-9(5-12)15-14-10/h2-4H,5,12H2,1H3
- InChI Key: FCDAWFKETYRRPU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C2=NOC(CN)=N2)=C(C)C=1
Computed Properties
- Exact Mass: 223.0514
- Monoisotopic Mass: 223.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.65 g/l) (25 º C),
- PSA: 64.94
(3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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